Cas no 1539757-04-4 (1-(1H-indol-4-yl)cyclopentylmethanamine)

• Product Name: 1-(1H-indol-4-yl)cyclopentylmethanamine
• CAS No: 1539757-04-4
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6289834
• PubChem ID: 82613467
• Update Time: 2025-07-20

1-(1H-indol-4-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-4-yl)cyclopentylmethanamine
• [1-(1H-indol-4-yl)cyclopentyl]methanamine
• 1539757-04-4
• EN300-1788633

• Inchi： 1S/C14H18N2/c15-10-14(7-1-2-8-14)12-4-3-5-13-11(12)6-9-16-13/h3-6,9,16H,1-2,7-8,10,15H2
• InChI Key： HDOJHQQGSFATKV-UHFFFAOYSA-N
• SMILES： NCC1(C2=CC=CC3=C2C=CN3)CCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-4-yl)cyclopentylmethanamine

Introduction to 1-(1H-indol-4-yl)cyclopentylmethanamine (CAS No. 1539757-04-4)

1-(1H-indol-4-yl)cyclopentylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1539757-04-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentylmethylamino group attached to an indole scaffold, has garnered attention due to its structural complexity and potential biological activities. The indole moiety, a well-documented pharmacophore, is widely recognized for its role in various bioactive natural products and drug candidates. The integration of this moiety with a cyclopentyl ring introduces unique steric and electronic properties that may influence its interactions with biological targets.

The structural framework of 1-(1H-indol-4-yl)cyclopentylmethanamine presents an intriguing opportunity for modulating biological responses. The cyclopentyl group, known for its rigid structure, can enhance binding affinity by providing a stable scaffold, while the indole ring offers versatility in hydrogen bonding and hydrophobic interactions. Such structural features are often exploited in the design of small-molecule inhibitors and modulators targeting enzymes and receptors involved in critical cellular pathways.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The indole scaffold is prominently featured in numerous FDA-approved drugs, including those used to treat cancer, infectious diseases, and neurological disorders. For instance, derivatives of indole have shown promise in inhibiting kinases and other enzymes implicated in tumor growth and progression. The compound 1-(1H-indol-4-yl)cyclopentylmethanamine represents a novel derivative that combines the favorable properties of indole with a cyclopentyl substituent, potentially enhancing its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The presence of both the indole and cyclopentyl groups suggests that it may exhibit dual functionality, interacting with multiple targets or modulating pathways through distinct mechanisms. This characteristic is particularly valuable in the development of multitarget drugs, which are increasingly recognized for their ability to provide synergistic therapeutic effects.

Recent studies have begun to explore the pharmacological potential of 1-(1H-indol-4-yl)cyclopentylmethanamine. Preliminary in vitro assays have indicated that this compound may possess inhibitory activity against certain enzymes relevant to inflammation and immune response. The indole moiety is known to interact with transcription factors and signaling proteins, while the cyclopentyl group could contribute to improved solubility and metabolic stability. These properties make it an attractive candidate for further investigation.

The synthesis of 1-(1H-indol-4-yl)cyclopentylmethanamine presents both challenges and opportunities for chemists. The construction of the cyclopentane ring fused to the indole core requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, enabling researchers to explore their full potential.

In conclusion, 1-(1H-indol-4-yl)cyclopentylmethanamine (CAS No. 1539757-04-4) is a structurally unique compound with significant pharmaceutical promise. Its combination of an indole scaffold and a cyclopentyl substituent positions it as a valuable tool for drug discovery and development. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in the advancement of medicinal chemistry.